Cas no 75288-96-9 (Kukoamine A)

Kukoamine A structure
Kukoamine A structure
Product Name:Kukoamine A
CAS No:75288-96-9
MF:C28H42N4O6
MW:530.656287670136
MDL:MFCD29904538
CID:573863
PubChem ID:5318865
Update Time:2025-04-19

Kukoamine A Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide,N,N'-[1,4-butanediylbis(imino-3,1-propanediyl)]bis[3,4-dihydroxy-
    • Kukoamine A
    • N1,N12-bis(dihydrocaffeoyl)spermine
    • .N1,N14-bis(dihydrocaffeoyl)spermine
    • bis-dihydrocaffeoylspermine
    • N1,N2-bis(dihydrocaffeoyl)spermine
    • 1,14-Bis(dihydrocaffeoyl)spermine
    • BDBM50240622
    • C17615
    • 3-(3,4-dihydroxyphenyl)-N-[3-[4-[3-[3-(3,4-dihydroxyphenyl)propanoylamino]propylamino]butylamino]propyl]propanamide
    • 3-(3,4-Dihydroxy-phenyl)-N-[3-(4-{3-[3-(3,4-dihydroxy-phenyl)-propionylamino]-propylamino}-butylamino)-propyl]-propionamide
    • 3-(3,4-dihydroxyphenyl)-N-(3
    • Q27155166
    • DTXSID401318256
    • Benzenepropanamide, N,N'-[1,4-butanediylbis(imino-3,1-propanediyl)]bis[3,4-dihydroxy-
    • 9YM64FBW2R
    • AC-34134
    • 75288-96-9
    • FT-0686649
    • CS-0022594
    • SCHEMBL16547596
    • N,N'-[1,4-butanediylbis(imino-3,1-propanediyl)]bis[3,4-dihydroxybenzenepropanamide]
    • ZINC-13513540
    • 3-(3,4-Bis(oxidanyl)phenyl)-N-(3-(4-(3-(3-(3,4-bis(oxidanyl)phenyl)propanoylamino)propylamino)butylamino)propyl)propanamide
    • HY-N2392
    • 1ST158321
    • AKOS032945995
    • CHEBI:81220
    • MFCD29904538
    • MS-29818
    • CHEMBL79129
    • N1,N12-Bis(dihydrocaffeoyl) spermine
    • kukoamines
    • DA-54700
    • MDL: MFCD29904538
    • Inchi: 1S/C28H42N4O6/c33-23-9-5-21(19-25(23)35)7-11-27(37)31-17-3-15-29-13-1-2-14-30-16-4-18-32-28(38)12-8-22-6-10-24(34)26(36)20-22/h5-6,9-10,19-20,29-30,33-36H,1-4,7-8,11-18H2,(H,31,37)(H,32,38)
    • InChI Key: IOLDDENZPBFBHV-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC(=C(C=1)O)O)NCCCNCCCCNCCCNC(CCC1C=CC(=C(C=1)O)O)=O

Computed Properties

  • Exact Mass: 530.31000
  • Monoisotopic Mass: 530.31043507 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 19
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 530.7
  • XLogP3: 1.8
  • Topological Polar Surface Area: 163

Experimental Properties

  • Color/Form: Powder
  • Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 872.1±65.0 °C at 760 mmHg
  • Flash Point: 481.2±34.3 °C
  • Solubility: Slightly soluble (5.8 g/l) (25 º C),
  • PSA: 163.18000
  • LogP: 3.61000
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

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